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Abstract

Flucofuron, a synthetic diaryl urea derivative, has garnered attention for its potent pesticidal
activities. This technical guide provides a comprehensive overview of the chemical structure
and physicochemical properties of Flucofuron. Detailed experimental protocols, based on
internationally recognized OECD guidelines, for the determination of its key properties are
presented. Furthermore, this document elucidates a plausible mechanism of action, focusing
on the induction of apoptosis, and outlines a representative synthetic pathway. The information
IS structured to serve as a valuable resource for researchers and professionals engaged in the
fields of agrochemistry, pharmacology, and drug development.

Chemical Structure and Identification

Flucofuron is chemically known as 1,3-bis[4-chloro-3-(trifluoromethyl)phenyljurea.[1] Its
structure features a central urea moiety substituted with two identical 4-chloro-3-
(trifluoromethyl)phenyl groups.

e |[UPAC Name: 1,3-bis[4-chloro-3-(trifluoromethyl)phenyljurea[1]

e CAS Number: 370-50-3
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e Molecular Formula: C1sHsCl2FsN20[1]
e Molecular Weight: 417.13 g/mol
e SMILES: C1=CC(=C(C=C1NC(=0O)NC2=CC(=C(C=C2)CIC(F)(F)F)C(F)(F)F)CI[1]

Physicochemical Properties

The physicochemical properties of a compound are critical in determining its environmental
fate, bioavailability, and potential applications. The key properties of Flucofuron are
summarized in the table below.

Property Value Units

Melting Point 231-232 °C

Boiling Point 339.9 °C (at 760 mmHg)
Vapor Pressure 8.9x10°3 mmHg (at 25°C)

DMSO (Slightly), Methanol

Water Solubility (Slightly)
ightly

Experimental Protocols for Physicochemical
Properties

The following sections detail the standardized methodologies for determining the key
physicochemical properties of Flucofuron, based on the OECD Guidelines for the Testing of
Chemicals.[2]

Melting Point Determination (OECD Guideline 102)

The melting point is determined to assess the purity and identity of Flucofuron. Several
methods are applicable, including the capillary method, hot-stage microscopy, and differential
scanning calorimetry (DSC).[3][4][5][6]

Method: Capillary Method
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A small amount of finely powdered Flucofuron is packed into a capillary tube.

The capillary tube is placed in a heated bath or a metal block apparatus.[3]

The temperature is raised at a slow, controlled rate.

The temperature at which the substance is observed to melt is recorded as the melting point.

[3]

Boiling Point Determination (OECD Guideline 103)

The boiling point provides information on the volatility of Flucofuron. Methods such as
ebulliometry, the dynamic method, and distillation methods can be employed.[7][8][9][10]

Method: Dynamic Method (Cottrell's Method)

o A sample of Flucofuron is placed in a suitable apparatus equipped with a thermometer and
a pressure gauge.

e The pressure in the apparatus is gradually reduced while the sample is heated.
e The temperature and pressure at which the substance begins to boil are recorded.

e The boiling point at standard pressure is determined by extrapolation.

Vapor Pressure Determination (OECD Guideline 104)

Vapor pressure is a key parameter for assessing the potential for volatilization of Flucofuron.
The gas saturation method is a common technique for substances with low vapor pressures.
[11][12][13][14][15]

Method: Gas Saturation Method

o A stream of inert gas (e.g., nitrogen) is passed through or over a sample of Flucofuron at a
constant temperature.

e The gas becomes saturated with the vapor of the substance.
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e The amount of substance transported by the gas is determined by trapping and subsequent
analysis (e.g., chromatography).

e The vapor pressure is calculated from the amount of substance transported and the volume
of gas passed through.

Water Solubility Determination (OECD Guideline 105)

Water solubility is crucial for understanding the environmental transport and bioavailability of
Flucofuron. The column elution method is suitable for substances with low solubility.[16][17]
[18][19][20]

Method: Column Elution Method

A column is packed with an inert support material coated with an excess of Flucofuron.

Water is passed through the column at a slow, constant rate.

The concentration of Flucofuron in the eluate is determined at regular intervals using a
suitable analytical method (e.g., HPLC-UV).

The plateau of the concentration curve represents the water solubility of the substance.

Synthesis of Flucofuron: An Experimental Workflow

Flucofuron, as a diaryl urea, can be synthesized through the reaction of an appropriate aniline
with an isocyanate. The following diagram illustrates a representative workflow for its synthesis.
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4-chloro-3-(trifluoromethyl)aniline

Reactant Preparation

4-chloro-3-(trifluoromethyl)phenyl isocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1212157#flucofuron-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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